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Compound of Interest

Compound Name: Alpinin B

Cat. No.: B13425352

For Researchers, Scientists, and Drug Development Professionals

Introduction

Alpinin B is a dimeric diarylheptanoid, a class of natural products known for their diverse
biological activities. Isolated from the rhizomes of Alpinia officinarum, a plant with a long history
of use in traditional medicine, Alpinin B has garnered interest for its potential therapeutic
applications. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological activities of Alpinin B, with a focus
on its neuroprotective potential. Detailed experimental protocols for its isolation and
characterization are also presented to facilitate further research and development.

Chemical Structure and Properties

Alpinin B is characterized by a unique dimeric structure formed from two diarylheptanoid units.
Its systematic IUPAC name is 1,2-Benzenediol, 5-[(3R,5R)-7-(3,4-dihydroxyphenyl)-3,5-
dihydroxyheptyl]-3-methoxy-. The key chemical and physical properties of Alpinin B are
summarized in the table below.
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Property Value Reference
Molecular Formula C20H2607

Molecular Weight 378.42 g/mol

CAS Number 2125947-85-3

Appearance 0]]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, Acetone

Spectroscopic Data

The structure of Alpinin B was elucidated using a combination of spectroscopic techniques.

The key spectral data are presented below for reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H NMR (CD30D, 500 MHz) 13C NMR (CD30D, 125 MHz)
$6.75 (1H, d, J = 1.9 Hz, H-2") 3 146.3 (C-3", C-4')
6.71 (1H, d, J = 8.0 Hz, H-5") 3 145.0 (C-4")

5 6.67 (1H, d, J = 1.9 Hz, H-2") 5 144.6 (C-3")

5 6.58 (1H, dd, J = 8.0, 1.9 Hz, H-6") 3 135.2 (C-1")

8 6.27 (1H, d, J = 1.9 Hz, H-6') 5 135.0 (C-1')

5 6.21 (1H, d, J = 1.9 Hz, H-4") 5 121.8 (C-6")

5 3.90 (2H, m, H-3, H-5) 3117.0 (C-5")

5 3.82 (3H, s, OCH3) 5 116.3 (C-2")

5 2.58 (4H, m, H-1, H-7) 5 114.3 (C-6")

& 1.75 (4H, m, H-2, H-6) 5 113.8 (C-2)

& 1.55 (2H, m, H-4) 5 109.1 (C-5")

5 100.2 (C-4')

& 70.1 (C-3, C-5)

8 56.5 (OCH3)

5 43.6 (C-4)

5 39.4 (C-2, C-6)

& 32.8 (C-1, C-7)

Mass Spectrometry (MS) and Infrared (IR) Spectroscopy

Spectroscopic Technique Data

High-Resolution Mass Spectrometry (HR-ESI- m/z 377.1604 [M-H]~ (calculated for C20H2507,
MS) 377.1600)

Infrared (IR) Spectroscopy (KBr, cm™1) 3400, 2924, 1605, 1516, 1458, 1113
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Biological Activity: Inhibition of a-Synuclein
Aggregation

One of the notable biological activities of Alpinin B is its ability to inhibit the aggregation of a-
synuclein. The aggregation of a-synuclein is a key pathological hallmark of Parkinson's disease
and other synucleinopathies. This finding suggests that Alpinin B may have therapeutic
potential in these neurodegenerative disorders.

Potential Neuroprotective Signaling Pathway

While the direct signaling pathways modulated by Alpinin B are yet to be fully elucidated,
studies on other dimeric diarylheptanoids isolated from Alpinia officinarum provide valuable
insights. For instance, a related compound has been shown to exert neuroprotective effects by
activating the AKT/mTOR signaling pathway. This pathway is crucial for cell survival and
proliferation and is often dysregulated in neurodegenerative diseases. The proposed
neuroprotective mechanism is depicted in the following diagram.
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Caption: Proposed neuroprotective signaling pathway of diarylheptanoids.

Experimental Protocols
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Isolation of Alpinin B

The following protocol describes the isolation of Alpinin B from the rhizomes of Alpinia

officinarum.
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Caption: Workflow for the isolation of Alpinin B.
Detailed Steps:

o Extraction: The air-dried and powdered rhizomes of Alpinia officinarum are extracted with
95% ethanol at room temperature.

o Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude
extract.

» Partitioning: The crude extract is suspended in water and partitioned successively with
petroleum ether and ethyl acetate.

o Fractionation: The ethyl acetate fraction is subjected to column chromatography on a silica
gel column, eluting with a gradient of petroleum ether-ethyl acetate.

o Further Purification: Fractions containing Alpinin B are further purified by column
chromatography on Sephadex LH-20, eluting with a mixture of chloroform and methanol.

 Final Purification: The final purification is achieved by preparative high-performance liquid
chromatography (HPLC) to yield pure Alpinin B.

Conclusion

Alpinin B represents a promising natural product with potential neuroprotective properties,
particularly through its inhibition of a-synuclein aggregation. This technical guide provides a
foundational understanding of its chemical and physical characteristics, alongside detailed
methodologies for its isolation and characterization. Further research into the specific signaling
pathways modulated by Alpinin B and its efficacy in in vivo models of neurodegeneration is
warranted to fully explore its therapeutic potential.

 To cite this document: BenchChem. [Alpinin B: A Technical Guide to its Chemical Structure,
Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13425352#chemical-structure-and-properties-of-
alpinin-b]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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